Cas no 1245820-78-3 (1-ethyl-3-methyl-1H-pyrazole-5-sulfonyl chloride)

• Product Name: 1-ethyl-3-methyl-1H-pyrazole-5-sulfonyl chloride
• CAS No: 1245820-78-3
• MF: C₆H₉ClN₂O₂S
• MW: 208.665858983994
• MDL: MFCD15976431
• CID: 3160388
• PubChem ID: 50896562
• Update Time: 2025-05-23

1-ethyl-3-methyl-1H-pyrazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3-methyl-1H-pyrazole-5-sulfonyl chloride
• 1-ethyl-3-methyl-1H-pyrazole-5-sulfonylchloride
• 1245820-78-3
• AKOS005169252
• SY204984
• AC3351
• SCHEMBL25365583
• EN300-232473
• CS-0375989
• 2-ethyl-5-methylpyrazole-3-sulfonyl chloride
• AS-79666
• MFCD15976431
• DB-375242
• STL583968
• VZB82078
• 2-Ethyl-5-methyl-pyrazole-3-sulfonyl chloride

• MDL： MFCD15976431
• Inchi： 1S/C6H9ClN2O2S/c1-3-9-6(12(7,10)11)4-5(2)8-9/h4H,3H2,1-2H3
• InChI Key： QQBFNCQPUTUDPV-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(C)=NN1CC)(=O)=O

Computed Properties

• Exact Mass: 208.0073264g/mol
• Monoisotopic Mass: 208.0073264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 60.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-ethyl-3-methyl-1H-pyrazole-5-sulfonyl chloride

1-Ethyl-3-Methyl-1H-Pyrazole-5-Sulfonyl Chloride (CAS No: 1245820-78-3)

1-Ethyl-3-Methyl-1H-Pyrazole-5-Sulfonyl Chloride, a versatile compound with the CAS registry number 1245820-78-3, has garnered significant attention in the fields of organic chemistry and materials science due to its unique structural properties and potential applications. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of various pharmaceuticals, agrochemicals, and advanced materials.

The molecular structure of 1-Ethyl-3-Methyl-1H-Pyrazole-5-Sulfonyl Chloride consists of a pyrazole ring substituted with an ethyl group at position 1, a methyl group at position 3, and a sulfonyl chloride group at position 5. This arrangement imparts the molecule with both aromatic stability and reactivity, making it a valuable building block in organic synthesis. Recent studies have highlighted its role in the development of novel heterocyclic compounds and its potential as a precursor for sulfonamide-based drugs.

One of the most notable advancements involving this compound is its application in the synthesis of bioactive molecules. Researchers have successfully utilized 1-Ethyl-3-Methyl-1H-Pyrazole-5-Sulfonyl Chloride as a key intermediate in the construction of antimicrobial agents and anti-inflammatory drugs. The sulfonyl chloride group serves as an excellent electrophilic site for nucleophilic substitutions, enabling the formation of diverse derivatives with tailored biological activities.

In addition to its pharmaceutical applications, this compound has also found utility in the field of polymer chemistry. By incorporating 1-Ethyl-3-Methyl-1H-Pyrazole-5-Sulfonyl Chloride into polymer precursors, scientists have developed advanced materials with enhanced thermal stability and mechanical properties. These materials hold promise for use in high-performance applications such as aerospace components and electronic devices.

The synthesis of 1-Ethyl-3-Methyl-1H-Pyrazole-5-Sulfonyl Chloride typically involves multi-step reactions, including the formation of the pyrazole ring followed by functionalization with the sulfonyl chloride group. Recent optimizations in synthetic protocols have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

From an environmental standpoint, studies on the degradation pathways of 1-Ethyl-3-Methyl-1H-Pyrazole-5-Sulfonyl Chloride have provided insights into its eco-friendly disposal methods. Researchers have identified microbial degradation mechanisms that can effectively break down this compound into innocuous byproducts, ensuring its safe integration into sustainable chemical processes.

In conclusion, 1-Ethyl-3-Methyl-1H-Pyrazole-5-Sulfonyl Chloride (CAS No: 1245820-78-3) stands as a testament to the ongoing innovation in organic chemistry. Its diverse applications, coupled with recent advancements in synthesis and application techniques, underscore its importance as a key player in modern chemical research.